Cas no 1804754-30-0 (6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1804754-30-0
• MF: C₇H₅ClF₃NO₅S
• MW: 307.63151049614
• CID: 4832090
• Update Time: 2025-10-28

6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO5S/c1-16-5-3(17-7(9,10)11)2-4(13)12-6(5)18(8,14)15/h2H,1H3,(H,12,13)
• InChI Key： XZBYAWMDAXVSQW-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=CC(N1)=O)OC(F)(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 530
• XLogP3: 1
• Topological Polar Surface Area: 90.1

Additional information on 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Comprehensive Overview of 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804754-30-0)

The compound 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804754-30-0) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with hydroxy, methoxy, and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethoxy group in 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is particularly noteworthy, as it contributes to the compound's lipophilicity and electronic properties, making it a hotspot in medicinal chemistry. This aligns with the growing interest in fluorine-containing compounds, a trend reflected in numerous scientific publications and patent filings.

The synthesis and applications of 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride are often discussed in the context of heterocyclic chemistry and organofluorine chemistry. Its sulfonyl chloride moiety enables facile derivatization, allowing researchers to create diverse sulfonamides and sulfonate esters, which are pivotal in drug discovery. Common queries in search engines include "synthesis of fluorinated pyridine sulfonyl chlorides" and "applications of trifluoromethoxy-substituted heterocycles," highlighting the compound's relevance in cutting-edge research.

From an industrial perspective, 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is often explored for its potential in precision agriculture. The trifluoromethoxy group is known to enhance the efficacy of agrochemicals, addressing challenges such as pest resistance and environmental persistence. This connects to broader discussions on sustainable farming and the development of next-generation pesticides, topics frequently searched by agronomists and environmental scientists.

Quality control and analytical methods for 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride are also of high interest. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and structural integrity. Searches such as "analytical characterization of sulfonyl chlorides" and "stability studies of fluorinated pyridines" reflect the need for robust protocols in handling this compound.

In summary, 6-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804754-30-0) is a versatile building block with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a subject of ongoing research, aligning with global trends in fluorine chemistry and sustainable innovation. As the scientific community continues to explore its potential, this compound remains a key player in advancing molecular design and industrial applications.